Cas no 1805327-60-9 (5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol)

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol is a versatile pyridine derivative with a reactive chloromethyl group and a difluoromethyl substituent, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloromethyl and hydroxymethyl functionalities allows for further functionalization, enabling the construction of complex molecular scaffolds. The difluoromethyl group enhances metabolic stability and bioavailability, which is advantageous in drug design. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, offering synthetic flexibility. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive nature.

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol structure

1805327-60-9 structure

Product Name:5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol

CAS No:1805327-60-9

MF:C₈H₈ClF₂NO

MW:207.605028152466

CID:4849986

Update Time:2025-07-23

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol
- Inchi： 1S/C8H8ClF2NO/c9-2-6-3-12-7(8(10)11)1-5(6)4-13/h1,3,8,13H,2,4H2
- InChI Key： MZWODWHAZLNIHE-UHFFFAOYSA-N
- SMILES： ClCC1=CN=C(C(F)F)C=C1CO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 159
XLogP3: 1
Topological Polar Surface Area: 33.1

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029073785-250mg	5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol	1805327-60-9	97%	250mg	$499.20	2022-04-01
Alichem	A029073785-500mg	5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol	1805327-60-9	97%	500mg	$790.55	2022-04-01
Alichem	A029073785-1g	5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol	1805327-60-9	97%	1g	$1,534.70	2022-04-01

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805327-60-9)

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805327-60-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it a versatile intermediate for drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing small-molecule inhibitors and covalent modifiers, aligning with trends in targeted therapy and precision medicine. The compound’s chloromethyl group enables selective modifications, while the difluoromethyl moiety contributes to improved lipophilicity—a critical factor in CNS drug design.

From an industrial perspective, CAS 1805327-60-9 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves multi-step reactions, including halogenation and hydroxymethylation, with yields optimized through modern catalytic methods. Environmental considerations also drive innovation, as greener alternatives to traditional solvents (e.g., microwave-assisted synthesis) are explored to reduce waste.

The compound’s relevance extends to crop protection chemicals, where its structural motifs are leveraged to design next-generation fungicides. With increasing global emphasis on sustainable agriculture, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol is studied for its potential to enhance pesticide efficacy while minimizing ecological impact. This aligns with searches for "eco-friendly agrochemical intermediates" and "fluorine in crop science," reflecting broader market priorities.

Analytical characterization of CAS 1805327-60-9 employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. Quality control protocols are critical, given the compound’s use in GMP-compliant pharmaceutical production. Discussions in patent literature highlight its incorporation into proteolysis-targeting chimeras (PROTACs)—a hot topic in oncology research.

In summary, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol exemplifies the intersection of medicinal chemistry and industrial application. Its adaptability to diverse synthetic pathways and alignment with trends like fluorine chemistry and green synthesis ensure its continued relevance. For researchers exploring "pyridine-based drug design" or "difluoromethylation strategies," this compound offers a compelling case study in innovation.